Cas no 69491-54-9 (5-(3-Nitrophenyl)pyrimidine)

• Product Name: 5-(3-Nitrophenyl)pyrimidine
• CAS No: 69491-54-9
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 6233701
• PubChem ID: 11830462
• Update Time: 2025-06-15

5-(3-Nitrophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 69491-54-9
• EN300-745545
• 5-(3-nitrophenyl)pyrimidine
• SCHEMBL7905747
• 5-(3-Nitrophenyl)pyrimidine

• Inchi： 1S/C10H7N3O2/c14-13(15)10-3-1-2-8(4-10)9-5-11-7-12-6-9/h1-7H
• InChI Key： JZCFTPSNSPKCLO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(3-Nitrophenyl)pyrimidine

Recent Advances in the Study of 5-(3-Nitrophenyl)pyrimidine (CAS: 69491-54-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(3-Nitrophenyl)pyrimidine (CAS: 69491-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a pyrimidine core substituted with a 3-nitrophenyl group, exhibits unique chemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a kinase inhibitor, antimicrobial agent, and modulator of various biological pathways, highlighting its broad utility in medicinal chemistry.

One of the key areas of investigation has been the role of 5-(3-Nitrophenyl)pyrimidine in kinase inhibition. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the nitrophenyl substitution on the pyrimidine ring has been shown to enhance binding affinity to specific kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(3-Nitrophenyl)pyrimidine exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), two kinases implicated in tumor growth and angiogenesis. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further optimization.

In addition to its kinase inhibitory properties, 5-(3-Nitrophenyl)pyrimidine has also been investigated for its antimicrobial potential. A recent preprint on BioRxiv reported that this compound, when conjugated with other heterocyclic moieties, displayed significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this effect to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism. These findings suggest that 5-(3-Nitrophenyl)pyrimidine could serve as a lead compound for the development of new antibiotics.

Another notable application of 5-(3-Nitrophenyl)pyrimidine is in the modulation of oxidative stress pathways. A 2024 study in Free Radical Biology and Medicine explored the compound's antioxidant properties, revealing its capacity to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This has implications for the treatment of neurodegenerative diseases and conditions associated with chronic inflammation. The study employed both in vitro and in vivo models to demonstrate the compound's protective effects, further underscoring its therapeutic potential.

Despite these promising findings, challenges remain in the development of 5-(3-Nitrophenyl)pyrimidine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent advancements in computational chemistry and high-throughput screening are expected to accelerate the optimization of this compound, enabling the identification of derivatives with improved pharmacological properties.

In conclusion, 5-(3-Nitrophenyl)pyrimidine (CAS: 69491-54-9) represents a multifaceted scaffold with significant potential in drug discovery. Its applications span kinase inhibition, antimicrobial activity, and oxidative stress modulation, making it a valuable candidate for further research. Continued exploration of its chemical and biological properties, coupled with innovative drug design strategies, will likely yield novel therapeutics for a range of diseases. The integration of cutting-edge technologies and interdisciplinary approaches will be crucial in unlocking the full potential of this compound in the pharmaceutical industry.